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Compound of Interest

Compound Name: 4-Chloro-2-nitrophenyl benzoate

Cat. No.: B458939

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core characteristics of 4-
Chloro-2-nitrophenyl benzoate, including its chemical and physical properties, a detailed

synthesis protocol, and its known reactivity. This document is intended to serve as a valuable

resource for professionals in research and development.

Core Chemical and Physical Properties
While specific experimental data for some physical properties of 4-Chloro-2-nitrophenyl
benzoate are not readily available in publicly accessible literature, the following table

summarizes its known and calculated characteristics.
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Property Value Source/Citation

IUPAC Name
4-chloro-2-nitrophenyl

benzoate
N/A

CAS Number 37593-94-5 [1]

Molecular Formula C₁₃H₈ClNO₄ [1]

Molecular Weight 277.66 g/mol [2]

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility Data not available N/A

Synthesis of 4-Chloro-2-nitrophenyl benzoate
The synthesis of 4-Chloro-2-nitrophenyl benzoate is achieved through the esterification of 4-

chloro-2-nitrophenol with benzoyl chloride. The reaction is typically carried out in an anhydrous

ether solvent, using triethylamine as a base to neutralize the hydrochloric acid byproduct.

Experimental Protocol
Materials:

4-chloro-2-nitrophenol

Benzoyl chloride

Anhydrous diethyl ether

Triethylamine

Anhydrous magnesium sulfate (for drying)

Silica gel for column chromatography

Hexane and Ethyl Acetate (for chromatography)
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-

chloro-2-nitrophenol in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or

argon).

Add an equimolar amount of triethylamine to the solution and stir for 10-15 minutes at room

temperature.

Slowly add an equimolar amount of benzoyl chloride dropwise to the stirred solution. The

reaction is exothermic, and the temperature should be monitored.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours until the reaction is complete (monitoring by thin-layer chromatography is

recommended).

Upon completion, a precipitate of triethylamine hydrochloride will have formed. Filter the

reaction mixture to remove the salt.

Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to obtain the crude product.

Purify the crude 4-Chloro-2-nitrophenyl benzoate using column chromatography on silica

gel, typically with a hexane-ethyl acetate gradient, to yield the pure product.

The purity of the final product can be confirmed by ¹H and ¹³C NMR spectroscopy.

Synthesis Workflow Diagram
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Synthesis Workflow of 4-Chloro-2-nitrophenyl benzoate

Reactants Reaction Conditions
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4-Chloro-2-nitrophenyl benzoate
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Synthesis Workflow

Reactivity and Reaction Mechanisms
4-Chloro-2-nitrophenyl benzoate has been the subject of kinetic studies to investigate its

reactivity, particularly in nucleophilic substitution reactions.

Hydrazinolysis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b458939/docs?utm_src=pdf-body-img#in-depth-technical-guide-to-4-chloro-2-nitrophenyl-benzoate
https://www.benchchem.com/product/b458939/docs?utm_src=pdf-body#in-depth-technical-guide-to-4-chloro-2-nitrophenyl-benzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b458939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reactions of 4-Chloro-2-nitrophenyl benzoate and its substituted analogues with

hydrazine have been studied. These reactions proceed via a nucleophilic acyl substitution

mechanism. The rate of the reaction is influenced by the electronic nature of the substituents

on the benzoyl moiety. A linear Brønsted-type plot for the reaction of 4-chloro-2-nitrophenyl
benzoate with primary amines suggests a stepwise mechanism where the expulsion of the

leaving group is the rate-determining step.

Aminolysis with Cyclic Secondary Amines
Kinetic studies of the aminolysis of 4-Chloro-2-nitrophenyl benzoate with a series of cyclic

secondary amines have also been conducted. The Brønsted-type plot for these reactions

shows a downward curve, which implies a change in the rate-determining step (RDS) from the

breakdown of the tetrahedral intermediate to its formation as the basicity of the amine

increases.

Reaction Mechanism Diagram

General Nucleophilic Acyl Substitution of 4-Chloro-2-nitrophenyl benzoate

4-Chloro-2-nitrophenyl benzoate

Nucleophile (Nu:)

Tetrahedral Intermediate

Nucleophilic Attack

Acyl-Nucleophile Product

4-Chloro-2-nitrophenoxide leaving group
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Nucleophilic Substitution Mechanism
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Biological Activity and Applications
Currently, there is no specific information available in the reviewed scientific literature regarding

the biological activity or industrial applications of 4-Chloro-2-nitrophenyl benzoate. However,

the reactivity of the ester linkage, particularly with nucleophiles, suggests its potential as a

reagent in biochemical studies or as a building block in the synthesis of more complex

molecules. The biological activities of structurally related nitroaromatic and benzoate

compounds are areas of active research, and future studies may elucidate the potential

applications of this specific molecule. For instance, various nitrobenzoate derivatives have

been investigated for their antimicrobial and herbicidal properties.

Conclusion
4-Chloro-2-nitrophenyl benzoate is a chemical compound for which a reliable synthesis

protocol exists. Its reactivity has been explored in the context of nucleophilic acyl substitution

reactions, providing insights into its reaction mechanisms. While specific physical properties

and biological applications are not yet well-documented, its chemical structure suggests

potential for further investigation in various fields of chemistry and drug development. This

guide provides a foundational understanding of this compound based on the currently available

scientific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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